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Compound of Interest

Compound Name: KSK94

Cat. No.: B15139271

In the landscape of metabolic research, particularly in the pursuit of anti-obesity therapeutics,
the modulation of histamine receptors has emerged as a promising strategy. Among the
compounds investigated, KSK94 and A-331440 have garnered attention for their potential to
influence metabolic parameters. This guide provides a detailed, objective comparison of these
two molecules, supported by experimental data, to aid researchers, scientists, and drug
development professionals in their work.

At a Glance: Key Differences
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Feature

KSK94

A-331440

Primary Target(s)

Dual Histamine H3 Receptor

and Sigma-2 Receptor Ligand

Selective Histamine H3

Receptor Antagonist

Reported Effects

Anorectic effect, prevents
visceral adipose tissue
hypertrophy and inflammation,
normalizes leptin and resistin

levels, potential to induce

Reduces body weight and
body fat, improves insulin
tolerance.[2][3][4]

browning of white adipose

tissue.[1]

Preclinical (development

Development Status Preclinical halted due to genotoxicity)[5]

[6]

Structural analog of A-331440. A non-imidazole histamine H3

Structural Relationship ]
[1][5] receptor antagonist.[3][4]

Mechanism of Action and Signhaling Pathways

A-331440 exerts its effects primarily through the potent and selective antagonism of the
histamine H3 receptor. The H3 receptor is a presynaptic autoreceptor that negatively regulates
the release of histamine and other neurotransmitters in the central nervous system. By blocking
this receptor, A-331440 increases the release of histamine, a neurotransmitter known to
suppress appetite and increase energy expenditure.

KSK94, a structural analog of A-331440, also acts as a histamine H3 receptor antagonist.[1][5]
However, it possesses a dual mechanism of action, also targeting the sigma-2 receptor.[1] The
sigma-2 receptor is implicated in various cellular processes, including cell survival and lipid
metabolism. The synergistic action on both H3 and sigma-2 receptors may contribute to the
broader range of metabolic effects observed with KSK94.
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(Start: C57BL/6J mice)

Gligh-Fat Diet (45% kcal from lard) for several Weeks)
(Stabilization of body weighD

(Oral administration of A-331440 (b.i.d.) for 28 day9

l

Measurement of:
- Body weight
- Body composition (e.g., MRI)
- Food intake
- Insulin tolerance

End of study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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